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Compound of Interest

Compound Name: Apovincaminic acid-d4

Cat. No.: B15555971 Get Quote

For researchers, scientists, and professionals engaged in drug development, the procurement

of high-quality, isotopically labeled compounds is a critical step. This guide provides an in-depth

overview of the commercial suppliers of Apovincaminic acid-d4, along with its key technical

specifications. Apovincaminic acid-d4 is the labeled metabolite of Vinpocetine, a cerebral

vasodilator, making it essential for pharmacokinetic and metabolic studies.

Commercial Suppliers and Product Specifications
Several specialized chemical suppliers offer Apovincaminic acid-d4 for research purposes.

The following table summarizes the available information from prominent vendors. Please note

that details such as purity, available quantities, and pricing are often subject to change and

require direct inquiry with the suppliers.
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Note: Both Simson Pharma Limited and Pharmaffiliates provide a Certificate of Analysis with

their products, ensuring quality and identity.[1][3]

Chemical and Physical Properties
Apovincaminic acid-d4 is a deuterated form of Apovincaminic acid. The stable isotope

labeling is crucial for its use as an internal standard in quantitative bioanalytical assays.

Synonyms:[1][2]

Apovincamin-22-oic Acid-d4

(3α,16α)-Eburnamenine-14-carboxylic Acid-d4

(+)-Apovincaminic Acid-d4

(+)-cis-Apovincaminic Acid-d4

(13aS,13bS)-13a-Ethyl-2,3,5,6,13a,13b-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1]

[4]naphthyridine-12-carboxylic Acid-d4

Storage Conditions: Recommended storage is at 2-8°C in a refrigerator.[2] Shipping

Conditions: Typically shipped under ambient conditions.[2]

Experimental Applications and Protocols
Apovincaminic acid-d4 is primarily utilized as a labeled internal standard in pharmacokinetic

studies of Vinpocetine. While specific experimental protocols are often developed and validated

in-house by research laboratories, a general workflow for its use in a bioanalytical method (e.g.,

LC-MS/MS) is outlined below.

General Workflow for Quantification of Vinpocetine
using Apovincaminic acid-d4 as an Internal Standard
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Matrix (Plasma/Serum)

Spike with Apovincaminic acid-d4 (Internal Standard)

Protein Precipitation / Liquid-Liquid Extraction

Evaporation and Reconstitution

Inject Sample onto LC Column

Chromatographic Separation

Mass Spectrometric Ionization

Detection and Quantification (MRM)

Peak Integration

Calculate Peak Area Ratio (Analyte/IS)

Generate Calibration Curve

Quantify Vinpocetine Concentration

Click to download full resolution via product page

Bioanalytical workflow for Vinpocetine quantification.
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This diagram illustrates the typical stages involved, from preparing the biological sample to the

final quantification of the analyte.

Related Compounds
For broader research contexts, several related non-deuterated compounds and metabolites are

also commercially available from suppliers like Simson Pharma Limited, Biosynth, and

MedchemExpress.[3][4][5] These include:

Apovincaminic acid[3][5]

Apovincaminic acid hydrochloride salt[4]

Ethyl Apovincaminate[1]

Vinpocetine[1]

Researchers are advised to contact the suppliers directly to obtain the most current information

on product availability, pricing, and technical documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15555971#commercial-suppliers-of-apovincaminic-
acid-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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